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Compound of Interest

Compound Name:

N-(2,4-

Dimethylphenyl)naphthalen-1-

amine

CAS No.: 63350-98-1

Cat. No.: B3276035

Get Quote

This guide will provide a comprehensive overview of Neotame, a high-intensity sweetener, due

to the unavailability of data for the originally requested compound. Neotame is a relevant topic

for professionals in food science and pharmaceuticals due to its application in various products.

Section 1: Chemical and Physical Properties
Neotame, with the chemical name N-(N-(3,3-Dimethylbutyl)-L-alpha-aspartyl)-L-phenylalanine

1-methyl ester, is a derivative of the dipeptide composed of the amino acids aspartic acid and

phenylalanine.[1] It is a white crystalline powder.[2]

Table 1: Physicochemical Properties of Neotame
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Property Value Reference

CAS Number 165450-17-9 [1][2]

Molecular Formula C20H30N2O5 [1]

Appearance White powder [1]

Sweetness
7,000-13,000 times sweeter

than sucrose
[2][3]

Neotame is noted for its clean, sweet taste, which is very similar to sucrose, and it does not

have the bitter or metallic aftertaste associated with some other high-intensity sweeteners.[2][3]

It is water-soluble and has excellent stability under dry conditions, with a shelf life of at least

five years when stored appropriately.[2][3] A key characteristic of Neotame is its stability at high

temperatures, which allows for its use in baked goods.[2]

Section 2: Mechanism of Action and Metabolism
While a detailed signaling pathway diagram is more relevant for pharmacologically active

compounds, the metabolic pathway of Neotame is of interest. After ingestion, Neotame is

rapidly metabolized and is not stored in the body.[1] The major metabolic pathway involves de-

esterification by esterases, which are present throughout the body.
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Caption: Metabolic pathway of Neotame.

Studies have indicated that Neotame is relatively non-toxic and is not considered teratogenic or

carcinogenic.[3] It is reported to be safe for consumption by the general population, including
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children and individuals with diabetes.[3]

Section 3: Applications in Research and Industry
The primary application of Neotame is as a high-intensity sweetener in a wide variety of food

and beverage products.[1][4] Its high sweetness intensity means that only very small amounts

are needed, which can significantly lower production costs compared to using sugar or high-

fructose corn syrup.[4]

Common applications include:

Beverages (carbonated and non-refrigerated)[4]

Baked goods[2]

Dairy products[1]

Chewing gum[1]

Tabletop sweeteners[4]

Animal feed, to improve palatability[1]

Section 4: Safety and Handling
According to available safety data sheets for various chemical compounds, standard laboratory

safety practices should be observed when handling any fine powder, including wearing

appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab

coat.[5] In case of spillage, it is important to avoid generating dust and to clean the area

thoroughly.[5]

Section 5: Suppliers
Neotame is commercially available from various manufacturers and suppliers specializing in

food additives and chemicals. When sourcing Neotame, it is important to ensure the product

meets the required quality standards and purity for its intended application.

Table 2: Exemplary Suppliers of Neotame
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Supplier Location Notes

Wuhan HuaSweet Co., Ltd China
Leading supplier of Neotame.

[1]

Fengchen Group Co., Ltd. China
Manufacturer and supplier of

Neotame.[2]

QINGDAO SINSUR

CHEMICAL CO., LTD.
China

Supplier of food-grade

Neotame.[4]

This list is not exhaustive, and researchers should conduct their own due diligence to identify

the most suitable supplier for their specific needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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